Cas no 446-17-3 (2,4,5-Trifluorobenzoic acid)

• Product Name: 2,4,5-Trifluorobenzoic acid
• CAS No: 446-17-3
• MF: C₇H₃F₃O₂
• MW: 176.092732667923
• MDL: MFCD00013306
• CID: 37428
• PubChem ID: 521170
• Update Time: 2026-05-07

2,4,5-Trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluorobenzoic acid
• 2,4,5-Trifluor-benzoesaeure
• 2,4,5-trifluorobenzenecarboxylic acid
• 2,4,5-trifluorobenzoate
• 2,4,5-trifluoro-benzoic acid
• Benzoic acid, 2,4,5-trifluoro-
• AKAMNXFLKYKFOJ-UHFFFAOYSA-N
• PubChem1346
• 2,4,5-Trifluorobenzoicacid
• KSC235O3J
• 2,4,5-trifluoro benzoic acid
• RARECHEM AL BO 0258
• AKAMNXFLKYKFOJ-UHFFFAOYSA-
• SBB063038
• CM12880
• VZ22359
• RP23757
• AS01907
• AB0
• Z1203162173
• AKOS005063814
• SCHEMBL363928
• 446-17-3
• J-507056
• EN300-106715
• AS-9410
• F0001-1214
• AB01123
• MFCD00013306
• AC-18421
• NS00020417
• InChI=1/C7H3F3O2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
• AC-4008
• DTXSID20334571
• SY009667
• 2,4,5-Trifluorobenzoic acid, 99%
• FT-0609805
• CS-W021496
• A7082
• T1586
• AM20040492
• 2,4,5-Trifluorobenzoic acid,99%
• DTXCID30285661
• DB-025757
• 610-198-6

• MDL： MFCD00013306
• Inchi： 1S/C7H3F3O2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： AKAMNXFLKYKFOJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(=O)O)F)F
• BRN： 3257609

Computed Properties

• Exact Mass: 176.00900
• Monoisotopic Mass: 176.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystals
• Density: 1.4362 (estimate)
• Melting Point: 94-96 °C (lit.)
• Boiling Point: 241.9°C at 760 mmHg
• Flash Point: 100.1℃
• Refractive Index: 1.49?
• PSA: 37.30000
• LogP: 1.80210
• Solubility: Not determined

2,4,5-Trifluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,4,5-Trifluorobenzoic acid

Introduction to 2,4,5-Trifluorobenzoic acid (CAS No. 446-17-3)

2,4,5-Trifluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 446-17-3, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of halogenated aromatic carboxylic acids, which are widely recognized for their broad spectrum of biological activities and synthetic utility.

The molecular structure of 2,4,5-Trifluorobenzoic acid consists of a benzene ring substituted with three fluorine atoms at the 2, 4, and 5 positions, along with a carboxylic acid group at the 1 position. This specific arrangement of fluorine atoms imparts distinct electronic and steric effects to the molecule, influencing its reactivity, solubility, and interaction with biological targets. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug development.

In recent years, 2,4,5-Trifluorobenzoic acid has been extensively studied for its potential applications in medicinal chemistry. Its derivatives have been explored as intermediates in the synthesis of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The fluorine atoms in the molecule play a crucial role in modulating the pharmacokinetic properties of these derivatives, such as their absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles.

One of the most compelling aspects of 2,4,5-Trifluorobenzoic acid is its role as a key intermediate in the synthesis of fluorinated benzoic acid derivatives. These derivatives have shown promising activity against a variety of diseases due to their ability to interact selectively with biological targets. For instance, studies have demonstrated that certain fluorinated benzoic acids exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation and survival. The structural features of 2,4,5-Trifluorobenzoic acid make it an ideal candidate for further derivatization to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2,4,5-Trifluorobenzoic acid as a lead compound for drug discovery. These techniques allow researchers to predict the binding affinity and selectivity of various derivatives towards specific biological targets with high accuracy. By leveraging these computational tools, scientists can rapidly screen large libraries of compounds and identify those with optimal pharmacological properties for further development.

The agrochemical industry has also recognized the significance of 2,4,5-Trifluorobenzoic acid due to its potential as a precursor for developing novel pesticides and herbicides. Fluorinated benzoic acids are known for their ability to inhibit key enzymes involved in plant growth regulation. Derivatives of 2,4,5-Trifluorobenzoic acid have been investigated for their efficacy in controlling pests and weeds while maintaining environmental safety. This has opened up new avenues for sustainable agriculture by providing farmers with effective alternatives to traditional chemical treatments.

The synthesis of 2,4,5-Trifluorobenzoic acid typically involves multi-step organic reactions starting from commercially available precursors such as trifluoroiodobenzene or trifluromethylbenzene. Advanced synthetic methodologies have been developed to improve the yield and purity of the final product. These include catalytic hydrogenation techniques that allow for selective functionalization at specific positions on the benzene ring without affecting other functional groups.

In conclusion,2 ,4 ,5 -Trif luoro ben zo ic ac id ( CAS No . 446 -17 -3 ) is a versatile compound with significant applications in pharmaceuticals , agrochemicals , and material science . Its unique structural features make it an invaluable building block for developing novel therapeutic agents , pesticides , and specialty chemicals . As research continues to uncover new applications for this compound , its importance in modern chemistry is likely to grow even further .